Cas no 284487-63-4 (5-Bromo(2,2,5,5-~2~H_4_)pentanoic acid)

• Product Name: 5-Bromo(2,2,5,5-~2~H_4_)pentanoic acid
• CAS No: 284487-63-4
• MF: C₅H₉BrO₂
• MW: 185.052407979965
• CID: 2839213
• PubChem ID: 71308862
• Update Time: 2025-04-21

5-Bromo(2,2,5,5-~2~H_4_)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,2,5,5-tetradeuteriopentanoic acid
• DTXCID30696415
• 284487-63-4
• 5-Bromo(2,2,5,5-~2~H_4_)pentanoic acid
• DTXSID50745671

• Inchi： 1S/C5H9BrO2/c6-4-2-1-3-5(7)8/h1-4H2,(H,7,8)/i3D2,4D2
• InChI Key： WNXNUPJZWYOKMW-KHORGVISSA-N
• SMILES： BrC([2H])([2H])CCC([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 184.00370Da
• Monoisotopic Mass: 184.00370Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 38-40 °C(lit.)
• Flash Point: 110 °C

5-Bromo(2,2,5,5-~2~H_4_)pentanoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：